Cas no 177569-99-2 ((1S,2S,5R)-7-Oxobicyclo[3.2.0]heptane-2-carboxylic acid)

(1S,2S,5R)-7-Oxobicyclo[3.2.0]heptane-2-carboxylic acid structure
177569-99-2 structure
Product name:(1S,2S,5R)-7-Oxobicyclo[3.2.0]heptane-2-carboxylic acid
CAS No:177569-99-2
MF:C8H10O3
MW:154.163202762604
CID:112666
PubChem ID:44140884

(1S,2S,5R)-7-Oxobicyclo[3.2.0]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (1S,2S,5R)-7-Oxobicyclo[3.2.0]heptane-2-carboxylic acid
    • Bicyclo[3.2.0]heptane-2-carboxylicacid, 7-oxo-, [1S-(1a,2a,5a)]- (9CI)
    • Bicyclo[3.2.0]heptane-2-carboxylic acid, 7-oxo-, [1S-(1alpha,2alpha,5alpha)]- (9CI)
    • 177569-99-2
    • DB-327593
    • (1S,2S,5R)-7-OXOBICYCLO[3.2.0]HEPTANE-2-CARBOXYLICACID
    • Inchi: InChI=1S/C8H10O3/c9-6-3-4-1-2-5(7(4)6)8(10)11/h4-5,7H,1-3H2,(H,10,11)
    • InChI Key: YVUNGMRDHUNPJE-UHFFFAOYSA-N
    • SMILES: O=C1C2C(CCC2C(O)=O)C1

Computed Properties

  • Exact Mass: 154.063
  • Monoisotopic Mass: 154.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 54.4A^2

(1S,2S,5R)-7-Oxobicyclo[3.2.0]heptane-2-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM201943-1g
(1S,2S,5R)-7-oxobicyclo[3.2.0]heptane-2-carboxylic acid
177569-99-2 95%
1g
$729 2021-06-15
Chemenu
CM201943-1g
(1S,2S,5R)-7-oxobicyclo[3.2.0]heptane-2-carboxylic acid
177569-99-2 95%
1g
$729 2023-03-07

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